N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide

• IUPAC Name: N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide
• InChI: InChI=1S/C12H9Cl2NO2/c1-7-4-5-17-11(7)12(16)15-10-3-2-8(13)6-9(10)14/h2-6H,1H3,(H,15,16)
• InChI Key: FEWILPIUPPGVNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=C1)C(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C12H9Cl2NO2
• Molecular Weight: 270.11 g/mol

Description

N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide, also known as DMF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMF is a furan derivative that is synthesized through a multistep process.

Scientific Research Applications

N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide has been shown to have anti-inflammatory and immunomodulatory effects, making it a potential therapeutic agent for autoimmune diseases such as multiple sclerosis and psoriasis. N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide has also been investigated for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells.
In agriculture, N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide has been studied for its potential use as a pesticide due to its ability to inhibit the growth of fungi and bacteria. N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide has also been investigated for its use in material science, as it has been shown to have unique electronic and optical properties that make it a potential candidate for use in electronic devices.

Mechanism of Action

The mechanism of action of N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide is not fully understood, but it is thought to involve the activation of the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. This pathway plays a critical role in regulating oxidative stress and inflammation in the body. N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide has been shown to activate the Nrf2 pathway, leading to the upregulation of antioxidant and anti-inflammatory genes.
Biochemical and Physiological Effects:
N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide has been shown to have a variety of biochemical and physiological effects. In animal studies, N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide has been shown to reduce inflammation and oxidative stress, leading to improvements in disease symptoms. N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide has also been shown to inhibit the growth of cancer cells and to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide is its versatility, as it has potential applications in various fields. N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide is also relatively stable and easy to handle in the laboratory. However, the synthesis of N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide is complex and requires specialized equipment and expertise. In addition, N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide can be toxic in high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for the use of N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide. In medicine, N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide is currently being investigated for its potential use in the treatment of autoimmune diseases and cancer. In agriculture, N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide is being studied for its potential use as a pesticide. In material science, N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide is being investigated for its potential use in electronic devices. Further research is needed to fully understand the mechanism of action of N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide and to explore its potential applications in these and other fields.
Conclusion:
In conclusion, N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide, or N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide, is a versatile chemical compound that has potential applications in various fields. The synthesis of N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide is complex, but it has been extensively studied for its potential use in medicine, agriculture, and material science. N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide has been shown to have anti-inflammatory, immunomodulatory, and anticancer properties, as well as antifungal and antibacterial properties. Further research is needed to fully understand the mechanism of action of N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide and to explore its potential applications in these and other fields.

Synthesis Methods

The synthesis of N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide involves a multistep process that starts with the chlorination of 2,4-dichlorophenol to form 2,4-dichloro-phenyl chloroformate. This intermediate is then reacted with 3-methylfuran-2-carboxamide to form N-(2,4-dichlorophenyl)-3-methylfuran-2-carboxamide. The overall process is complex and requires careful control of reaction conditions and purification steps to obtain a pure product.